NCGC00385163-01_C15H20O4_2(3H)-Furanone, dihydro-3-methylene-4-[(2E)-3-methyl-4-(tetrahydro-4-methyl-5-oxo-2-furanyl)-2-buten-1-yl]-, (4R)-

• IUPAC Name: (4R)-3-methylidene-4-[(E)-3-methyl-4-(4-methyl-5-oxooxolan-2-yl)but-2-enyl]oxolan-2-one
• InChI: InChI=1S/C15H20O4/c1-9(6-13-7-10(2)14(16)19-13)4-5-12-8-18-15(17)11(12)3/h4,10,12-13H,3,5-8H2,1-2H3/b9-4+/t10?,12-,13?/m0/s1
• InChI Key: KFKSQOIZZRZEFC-BZFAMWISSA-N
• Canonical SMILES: CC1CC(OC1=O)CC(=CCC2COC(=O)C2=C)C
• Isomeric SMILES: CC1CC(OC1=O)C/C(=C/C[C@H]2COC(=O)C2=C)/C
• Molecular Formula: C15H20O4
• DSSTOX Substance ID: DTXSID401347663
• Molecular Weight: 264.32 g/mol
• CAS RN: 130252-70-9

Description

The compound is a furan derivative. Furan derivatives are commonly found in a variety of sources including cigarette smoke, Maillard reaction products, sugar pyrolysis products, and natural extracts. From a structural perspective, this compound belongs to the class of furanone compounds, which often have a caramel-like aroma.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 144.13. It’s predicted to have a melting point of 75 - 78°C, a boiling point of 281.1±40.0 °C, and a density of 1.482±0.06 g/cm3. It’s slightly soluble in chloroform and methanol.

Scientific Research Applications

Synthesis and Biological Activity The synthesis of α-Methylene-γ-butyrolactones, including dihydro-3-methylene-2(3H)-furanones, is of practical interest and fundamental importance for constructing unusual 1,4-functionality distances and an α-substituted acrylic ester moiety susceptible to nucleophilic attack. These compounds constitute an important group of natural products with a broad spectrum of biological activities, underscoring their relevance in research focused on natural product synthesis and biological activity exploration (Hoffmann & Rabe, 1985).

Crystal Structure and Chemical Properties The crystal structure of related compounds, such as C13H14O5, reveals the furan ring's planarity and the presence of stereogenic centers, which are fundamental for understanding the chemical behavior and reactivity of these molecules. Such structural insights are crucial for advancing research in synthetic chemistry and material science (S. R. Kote, S. Thopate, S. Gupta, & R. Butcher, 2014).

Methodological Advances in Synthesis A general synthetic procedure has been developed for isotopomeric dihydro-2(3H)-furanones, demonstrating the versatility and adaptability of these compounds in synthetic chemistry. This approach facilitates the synthesis of labeled dihydro-2(3H)-furanones from various precursors, showcasing the compounds' role in methodological advancements in chemical synthesis (P. Frediani et al., 2007).

Application in Food and Tobacco Furanones, including derivatives similar to NCGC00385163-01_C15H20O4, are widely utilized in food and tobacco industries. Their synthesis and properties are essential for enhancing flavor profiles and developing new products, reflecting the compound's importance beyond purely scientific applications (Z. You, 1999).